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Compound of Interest

N,N-dicyclohexyl-2-
Compound Name:
fluorobenzamide

cat. No.: B7882386

Despite its defined chemical structure, a comprehensive review of publicly accessible scientific
literature reveals a significant lack of research into the biological activities and pharmacological
profile of N,N-dicyclohexyl-2-fluorobenzamide. This technical guide summarizes the
available chemical information and underscores the absence of substantive biological data,
highlighting a potential area for future scientific investigation.

Chemical Identity and Properties

N,N-dicyclohexyl-2-fluorobenzamide, identified by the CAS number 574715-85-8, is a
synthetic organic compound with the molecular formula C19H26FNO and a molecular weight of
303.42 g/mol .[1][2] Its structure features a 2-fluorobenzoyl group attached to a
dicyclohexylamine moiety.

Table 1: Physicochemical Properties of N,N-Dicyclohexyl-2-fluorobenzamide

Property Value Source
CAS Number 574715-85-8 [2]
Molecular Formula C19H26FNO [1][2]
Molecular Weight 303.418 g/mol [1112]
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Synthesis

While specific, detailed experimental protocols for the synthesis of N,N-dicyclohexyl-2-
fluorobenzamide are not readily available in peer-reviewed journals, a related synthesis for N-
Cyclohexyl-2-fluorobenzamide has been described. This procedure involves the reaction of 2-
fluorobenzoyl chloride with cyclohexylamine. It is plausible that a similar synthetic strategy,
substituting dicyclohexylamine for cyclohexylamine, could be employed for the synthesis of the
titte compound.

Biological Activity and Pharmacological Data: A
Knowledge Gap

A thorough search of prominent scientific databases and literature repositories did not yield any
studies detailing the biological activity, mechanism of action, or pharmacological properties of
N,N-dicyclohexyl-2-fluorobenzamide. There is no publicly available information regarding its
potential therapeutic effects, toxicity, or interactions with biological systems. Screening library
results and data from biological assays are also absent from the current scientific record.

Consequently, it is not possible to provide quantitative data on its biological efficacy (e.g., IC50,
EC50, Ki values), pharmacokinetic parameters, or to describe any associated signaling
pathways. The absence of such data precludes the creation of the requested data tables and
signaling pathway diagrams.

Future Directions

The lack of biological data for N,N-dicyclohexyl-2-fluorobenzamide presents an open area
for pharmacological research. Future studies could involve:

» High-throughput screening: To identify potential biological targets and therapeutic areas.

 Invitro and in vivo assays: To characterize its pharmacological effects and toxicological
profile.

e Mechanism of action studies: To elucidate the molecular pathways through which it may
exert any biological effects.
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Until such research is conducted and published, the biological profile of N,N-dicyclohexyl-2-
fluorobenzamide remains unknown. This document serves to highlight this knowledge gap for
researchers, scientists, and drug development professionals who may be interested in
exploring the potential of this and other under-investigated chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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